Cas no 89423-26-7 (Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1))
89423-26-7 structure
Product Name:Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1)
CAS No:89423-26-7
MF:C14H22INO3
MW:379.233856678009
CID:601422
PubChem ID:71324128
Update Time:2025-04-19
Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1) Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1)
- N,N-diethylethanamine,2-(4-iodophenoxy)acetic acid
- (4-Iodophenoxy)acetic acid--N,N-diethylethanamine (1/1)
- 89423-26-7
- DTXSID10753636
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- Inchi: 1S/C8H7IO3.C6H15N/c9-6-1-3-7(4-2-6)12-5-8(10)11;1-4-7(5-2)6-3/h1-4H,5H2,(H,10,11);4-6H2,1-3H3
- InChI Key: QKFVVOFELNKXLE-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)OCC(=O)O.N(CC)(CC)CC
Computed Properties
- Exact Mass: 379.06444g/mol
- Monoisotopic Mass: 379.06444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 178
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1) Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
89423-26-7 (Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1)) Related Products
- 2065-23-8(Phenoxyacetic Acid Methyl Ester)
- 5411-14-3(2-2-(carboxymethoxy)phenoxyacetic acid)
- 940-64-7(2-(4-methylphenoxy)acetic acid)
- 1877-75-4(2-(4-Methoxyphenoxy)acetic acid)
- 1878-94-0(2-(4-Iodophenoxy)acetic Acid)
- 2555-49-9(Ethyl phenoxyacetate)
- 122-59-8(Phenoxyacetic acid)
- 120-23-0(2-(naphthalen-2-yloxy)acetic acid)
- 699-08-1(1-Ethoxy-4-iodobenzene)
- 102-39-6(2-3-(Carboxymethoxy)phenoxyacetic Acid)
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